Cas no 66142-58-3 (6-methyl-3-(propan-2-yl)heptane-2,4-dione)

6-methyl-3-(propan-2-yl)heptane-2,4-dione structure
66142-58-3 structure
Product Name:6-methyl-3-(propan-2-yl)heptane-2,4-dione
CAS No:66142-58-3
MF:C11H20O2
MW:184.275303840637
CID:963351
PubChem ID:233403
Update Time:2025-04-19

6-methyl-3-(propan-2-yl)heptane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-(propan-2-yl)heptane-2,4-dione
    • 6-methyl-3-propan-2-ylheptane-2,4-dione
    • 2, 6-methyl-3-(1-methylethyl)-
    • 2,4-Heptanedione, 6-methyl-3-(1-methylethyl)-
    • 3-Isopropyl-6-methyl-heptan-2,4-dion
    • 3-isopropyl-6-methyl-heptane-2,4-dione
    • 6-methyl-3-(1-methylethyl)-2,4-heptanedione
    • AC1L5PYW
    • AC1Q5C03
    • AG-J-20321
    • AR-1D3842
    • CTK5C3562
    • NSC31902
    • 66142-58-3
    • DTXSID20283510
    • SCHEMBL14827547
    • NSC-31902
    • Inchi: 1S/C11H20O2/c1-7(2)6-10(13)11(8(3)4)9(5)12/h7-8,11H,6H2,1-5H3
    • InChI Key: SRCAIEYHDWDRMV-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)C)C(C(C)=O)C(C)C

Computed Properties

  • Exact Mass: 184.1464
  • Monoisotopic Mass: 184.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Density: 0.896
  • Boiling Point: 245.6°C at 760 mmHg
  • Flash Point: 90.1°C
  • Refractive Index: 1.428
  • PSA: 34.14
  • LogP: 2.46280
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